Cas no 31898-46-1 (1-Piperidinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-)

• Product Name: 1-Piperidinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
• CAS No: 31898-46-1
• MF: C₁₃H₁₄N₄O₂S₂
• MW: 322.405859470367
• CID: 313945
• PubChem ID: 9568049
• Update Time: 2025-04-19

1-Piperidinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
• [2-(5-nitro-thiophen-2-yl)-thiazol-4-ylmethylene]-piperidin-1-yl-amine
• 1-Piperidinamine, N-((2-(5-nitro-2-thienyl)-4-thiazolyl)methylene)-
• AC1Q21MU
• AR-1C5427
• BRN 0562901
• LS-113875
• N-((2-(5-Nitro-2-thienyl)-4-thiazolyl)methylene)-1-piperidinamine
• NSC304135
• NSC-304135
• 31898-46-1
• NSC 304135

• Inchi： 1S/C13H14N4O2S2/c18-17(19)12-5-4-11(21-12)13-15-10(9-20-13)8-14-16-6-2-1-3-7-16/h4-5,8-9H,1-3,6-7H2/b14-8+
• InChI Key： AUPXNTKSQROOGH-RIYZIHGNSA-N
• SMILES： S1C=C(/C=N/N2CCCCC2)N=C1C1=CC=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 322.05602
• Monoisotopic Mass: 322.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 546.7°C at 760 mmHg
• Flash Point: 284.4°C
• Refractive Index: 1.752
• PSA: 71.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes